2-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(pyridin-3-yl)acetamide oxalate

• IUPAC Name: oxalic acid;2-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C16H15N7O2.C2H2O4/c24-14(20-12-2-1-3-17-6-12)10-23-8-11(9-23)16-21-15(22-25-16)13-7-18-4-5-19-13;3-1(4)2(5)6/h1-7,11H,8-10H2,(H,20,24);(H,3,4)(H,5,6)
• InChI Key: DTIAADSUCQIZRW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC(=O)NC2=CN=CC=C2)C3=NC(=NO3)C4=NC=CN=C4.C(=O)(C(=O)O)O
• Molecular Formula: C18H17N7O6
• Molecular Weight: 427.4 g/mol

Description

2-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(pyridin-3-yl)acetamide oxalate is a useful research compound. Its molecular formula is C18H17N7O6 and its molecular weight is 427.377. The purity is usually 95%.
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Scientific Research Applications

Novel Non-Steroidal Anti-Inflammatory Agents

Research into novel non-steroidal anti-inflammatory agents, such as the study of a compound consisting of tolmetin linked by an amide link to guaiacol-esterified glycine, explores new therapeutic avenues for inflammation treatment without the traditional side effects of NSAIDs (Annunziato & di Renzo, 1993).

Metabolism and Pharmacokinetics of Novel Compounds

Understanding the metabolism, excretion, and pharmacokinetics of new compounds, such as INCB018424, a selective inhibitor of Janus tyrosine kinase1/2, is critical for developing effective and safe medications. These studies provide essential data for further clinical development (Shilling et al., 2010).

Environmental Exposure and Health Impacts

Investigations into the environmental exposure to organophosphorus and pyrethroid pesticides in children in South Australia highlight the importance of understanding the potential health impacts of widespread chemical use. Such studies can inform regulatory decisions and public health policies to protect vulnerable populations (Babina et al., 2012).

Biomarker-Assisted Dose Selection for Tuberculosis Treatment

Research into biomarker-assisted dose selection, such as the study of PNU-100480 in the treatment of tuberculosis, demonstrates the potential for more personalized and effective treatment strategies. This approach can reduce the risk of side effects and improve therapeutic outcomes (Wallis et al., 2010).